Cas no 98486-58-9 (oct-5-en-1-amine)

• Product Name: oct-5-en-1-amine
• CAS No: 98486-58-9
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6293724
• PubChem ID: 21391996
• Update Time: 2025-05-19

oct-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• oct-5-en-1-amine
• 98486-58-9
• EN300-1855460
• SCHEMBL466731
• AKOS006350439

• Inchi： 1S/C8H17N/c1-2-3-4-5-6-7-8-9/h3-4H,2,5-9H2,1H3/b4-3+
• InChI Key： MSIBHARACSILSI-ONEGZZNKSA-N
• SMILES： NCCCC/C=C/CC

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on oct-5-en-1-amine

Oct-5-en-1-amine (CAS No. 98486-58-9): A Comprehensive Overview

Oct-5-en-1-amine, also known by its CAS registry number 98486-58-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, classified as an aliphatic amine, is characterized by its eight-carbon chain with a double bond at the 5th position and an amine group at the first carbon. Its molecular formula is C₈H₁₇N, and it exists as a colorless liquid with a faint, characteristic odor. The compound is widely used in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

One of the key aspects of oct-5-en-1-amine is its ability to undergo various chemical reactions, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as antibiotics and antifungal agents. For instance, researchers have explored its role in the formation of β-lactam antibiotics, where it serves as a precursor for the synthesis of penicillin derivatives. This application underscores the importance of oct-5-en-1-amine in drug discovery and development.

In addition to its role in pharmaceuticals, oct-5-en-1-amine has found applications in the agrochemical industry. It is used as an intermediate in the synthesis of herbicides and insecticides. One notable example is its use in the production of pyrethroids, a class of insecticides that are highly effective against a wide range of pests. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing oct-5-en-1-amine, reducing the environmental impact of its production process.

The physical and chemical properties of oct-5-en-1-amine make it suitable for various industrial applications. Its boiling point is approximately 120°C at standard pressure, and it has a density of around 0.78 g/cm³. The compound is miscible with water and organic solvents, which enhances its utility in formulation processes. Furthermore, its stability under normal storage conditions ensures that it can be transported and stored without significant degradation.

Recent research has also focused on the biological activity of octenamine derivatives, particularly their anti-inflammatory and antioxidant properties. Studies conducted on animal models have shown that certain derivatives of octenamine exhibit potent anti-inflammatory effects, making them potential candidates for treating inflammatory diseases such as arthritis. Additionally, their antioxidant properties suggest applications in food preservation and cosmetic products.

The synthesis of octenamine typically involves alkylation or reduction reactions. One common method involves the alkylation of ammonia with octenyl halides under specific reaction conditions. Advances in catalytic technology have enabled more efficient and selective synthesis pathways, reducing byproducts and improving yield. These improvements are critical for meeting the growing demand for octenamine across various industries.

In conclusion, octenamine (CAS No. 98486-58-9) is a versatile compound with a wide range of applications across multiple sectors. Its role as an intermediate in drug synthesis, agrochemicals, and specialty chemicals highlights its importance in modern chemistry. With ongoing research focusing on its biological properties and sustainable synthesis methods, octenamine is poised to play an even greater role in future innovations.